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Compound of Interest

Compound Name: 3-Mercapto-2-butanone - d3
CAS No.: 1335436-52-6
Cat. No.: B1148031
Get Quote
. J

Part 1: Executive Summary & Immediate Action

3-Mercapto-2-butanone-d3 is a stable isotope-labeled flavor compound used primarily as an
internal standard in mass spectrometry.[1] While the deuterium labeling (

) significantly increases its financial value, it does not alter its chemical safety profile compared
to the non-labeled parent compound.[1][2]

Operational Criticality:

¢ Stench Hazard: This compound has an extremely low odor threshold (ppb range).[1]
Mishandling will result in facility-wide evacuation due to "gas leak" false alarms.[1]

o Flammability: Flash point is approx. 47°C. It is a Class Il Flammable Liquid.[1]

» Neutralization: You cannot dispose of this directly into solvent waste streams without pre-
treatment (oxidation) to eliminate the thiol odor.[1]

Chemical Profile & Properties
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Property Value Operational Implication

Use for regulatory lookup (d3

CAS (Parent) 40789-98-8 , _ _
is chemically equivalent).[1][2]
) RCRA D001 (Ignitable).[1]
Flash Point ~47°C (117°F)
Store away from heat.
) ] Dual hazard: Flammability +
Functional Groups Ketone, Thiol (-SH)
Stench.[1][2]
) Requires oxidation before
Odor Character Sulfurous, Meaty, Onion _
disposal.[1][2]
- ) Use ethanol/methanol for
Solubility Soluble in alcohol/ether

rinsing glassware.[1]

Part 2: The Logic of Disposal (Mechanism)

Why we do not just pour it into the waste drum: Adding active thiols to a central organic waste
drum creates a "ticking time bomb" of odor.[1] If the drum is later opened or vented, the
accumulated headspace vapors will release a potent stench.[1][2]

The Solution: Oxidative Neutralization We utilize Sodium Hypochlorite (Bleach) to chemically
convert the volatile, smelly thiol (

) into a non-volatile, odorless sulfonic acid (
) or disulfide.[1][2]

The Chemistry:
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(Further oxidation leads to Sulfonic Acid)

Scientist's Note: The reaction is exothermic.[1] When treating pure material, bleach must be

added slowly and with cooling to prevent thermal runaway or boiling of the solvent.[1][2]

Part 3: Step-by-Step Disposal Protocols
Scenario A: Routine Glassware & Consumable Cleanup

For syringes, vials, and pipettes contaminated with trace amounts.[1][2]

Preparation: Set up a "Bleach Bath" in the fume hood.[1]
o Mix 1 Part Household Bleach (5-6% NaOCI) to 10 Parts Water.[1]

o Optional: Add a small amount of surfactant (dish soap) to help wet the glass.[1]

Submersion:
o Immediately submerge all contaminated tips, vials, and septa into the bath.[1][2]

o Ensure no air bubbles remain inside the pipette tips.[1]

Soak Time: Allow to soak for minimum 4 hours (overnight is preferred).

Final Wash:

o Remove items (wear double gloves).[1]
o Rinse with water.[1][3][4]

o Dispose of glass in "Lab Glass" and plastics in standard trash (odor should be gone).

Scenario B: Disposal of Bulk Liquid / Expired Standards
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For disposing of measurable volumes (>1 mL) of the standard.[1]
e Containment: Work strictly inside a functioning fume hood.

 Dilution: Dilute the 3-Mercapto-2-butanone-d3 in a compatible solvent (e.g., Ethanol or
Methanol) to roughly 10% concentration if it is currently neat (pure).[1]

o Oxidation (The "Kill" Step):
o Prepare a 10% Bleach solution in a beaker (large excess relative to the thiol).[1]
o Slowly add the thiol solution to the bleach while stirring.

o Observation: You may see a transient cloudy precipitate (disulfide) which will eventually
clear as it oxidizes further.[1]

» Verification: Carefully waft (do not inhale directly) to verify the sulfur odor is replaced by a
chlorine (bleach) smell.[1]

e Disposal:
o Adjust pH to neutral (pH 7) if required by your specific facility's drain permit.[1]

o If drain disposal is prohibited: Label the mixture as "Deactivated Thiol Waste - Oxidized"
and tag as Non-Halogenated Organic Waste (due to the ketone/alcohol content).[1]

Part 4: Decision Matrix & Workflow

The following diagram outlines the decision logic for handling this specific compound to ensure
safety and regulatory compliance.
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Start: 3-Mercapto-2-butanone-d3 Waste

Assess Waste Type

Trace (Tips, Vials, Glass) Spill (>5mL) Bulk Liquid / Expired Stock
Submerge in 10% Bleach Bath Cover with Vermiculite/Pad Slow Addition to Excess Bleach
(Overnight Soak) Then treat absorbent with Bleach (Stirred, Fume Hood)

Double Bagged

Dispose as Solid Waste

(Glass/Trash) Check for Sulfur Odor

Sulfur Smell Persists

Collect in Solvent Waste Drum Add More Bleach
Tag: 'Oxidized Thiol' Wait 1 Hour

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal and neutralization of mercapto-ketone
compounds.

Part 5: Regulatory & Logistics[1]
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When preparing the waste manifest for the final oxidized liquid (if not drain disposed), use the
following classifications. Note: Always default to the parent compound's data for regulatory
purposes.[1]

Regulatory Body Classification Code / ID
RCRA (US EPA) Ignitable Waste D001
o o UN 1224 (Alt: UN 3336 for
DOT (Shipping) Ketones, liquid, n.o.s.[1][2]
Mercaptans)
Labeling Hazard Warning Flammable, Irritant, Stench

Labeling Requirement: Even after oxidation, ensure the waste tag explicitly states:

“Contains 3-Mercapto-2-butanone (Deactivated/Oxidized). Do not combine with strong acids."

(Reason: Mixing bleach-treated waste with acids can release Chlorine gas).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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mercapto-2-butanone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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